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Compound of Interest

Compound Name: Decylphosphonic acid

Cat. No.: B1677716

Decylphosphonic Acid: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Decylphosphonic acid (DPA) is an organophosphorus compound with a ten-carbon alkyl
chain. Its amphiphilic nature, combining a hydrophilic phosphonic acid head group with a
hydrophobic decyl tail, makes it a versatile molecule with significant applications in materials
science, particularly in the formation of self-assembled monolayers (SAMs), corrosion
inhibition, and the functionalization of nanoparticles. This guide provides an in-depth overview
of its chemical identity, physicochemical properties, key experimental protocols, and relevant
workflows.

Chemical Identifiers and Properties

Decylphosphonic acid is uniquely identified by its CAS number and other chemical
descriptors. Its properties are summarized in the tables below.

Table 1: Chemical Identifiers for Decylphosphonic Acid
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Identifier Value
CAS Number 6874-60-8
IUPAC Name Decylphosphonic acid

Molecular Formula

C10H2303P

1S/C10H2303P/c1-2-3-4-5-6-7-8-9-10-

InChl 14(11,12)13/h2-10H2,1H3,(H2,11,12,13)
InChiKey DZQISOJKASMITI-UHFFFAOYSA-N
SMILES CCCCCCCCCCP(0)(0)=0

PubChem CID 81309

EC Number 229-975-2

MDL Number MFCD00015830

Table 2: Physicochemical Properties of

Decylphosphonic Acid
Property Value
Molecular Weight 222.26 g/mol
Appearance White to off-white powder or crystals[1]
Melting Point 96-101 °C
Boiling Point 355.8 £ 25.0 °C (Predicted)[2]
Density 1.044 g/cm3 (Predicted)[2]
pKai 2.65 + 0.10 (Predicted)[2]

Solubility in Water

Sparingly soluble

Solubility in Organic Solvents

Soluble in ethanol, DMSO, and
dimethylformamide[3]
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Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the successful application of
decylphosphonic acid. The following sections provide methodologies for its synthesis and the
formation of self-assembled monolayers.

Synthesis of Decylphosphonic Acid

A common and effective method for synthesizing decylphosphonic acid involves a Michaelis-
Arbuzov reaction followed by acid hydrolysis of the resulting phosphonate ester.

Materials:

e Decyl bromide

» Triethyl phosphite

o Concentrated hydrochloric acid (HCI)

e Chloroform

o Saturated sodium chloride (NaCl) solution
o Magnesium sulfate (MgSQOa4)

e Hexane

o Nitrogen gas supply

o Standard reflux and extraction glassware
» Rotary evaporator

Procedure:

e Michaelis-Arbuzov Reaction: In a round-bottom flask, combine decyl bromide (e.g., 5 mL,
0.024 mol) and an excess of triethyl phosphite (e.g., 15 mL, 0.087 mol).
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e Reflux the mixture at 150°C for 24 hours with a continuous stream of nitrogen bubbling
through the solution.

» Cool the solution to room temperature.

o Work-up: Add 55 mL of water to the cooled solution. Stir the resulting two-phase mixture
vigorously for 3 hours.

o Extract the aqueous phase with chloroform (40 mL).

e Wash the organic phase with a saturated NaCl solution and then dry it over anhydrous
MgSOa.

« Filter the solution and concentrate it using a rotary evaporator to obtain diethyl
decylphosphonate as a yellow oll.

e Acid Hydrolysis: Heat the diethyl decylphosphonate under reflux with concentrated HCI (200
mL) at 100°C for 12 hours.

» Upon cooling, decylphosphonic acid will precipitate as a white solid.

« Purification: Purify the crude product by recrystallization from hexane.

Formation of Decylphosphonic Acid Self-Assembled
Monolayers (SAMs) on Silicon Dioxide

Decylphosphonic acid is widely used to form robust and well-ordered SAMs on various oxide
surfaces. The following protocol details the formation of a DPA SAM on a silicon dioxide (SiO2)
substrate.

Materials:
« Silicon wafer with a native oxide layer (SiO2)
o Decylphosphonic acid

o Tetrahydrofuran (THF), anhydrous
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e Acetone, isopropanol, and deionized water for cleaning
e Potassium carbonate (K2CO3)

e Ethanol

o Nitrogen gas supply

e Sonicator

e Oven

Procedure:

o Substrate Cleaning: Thoroughly clean the SiO2 substrate by sonicating it sequentially in
acetone, isopropanol, and deionized water for 15 minutes each. Dry the substrate under a
stream of high-purity nitrogen gas.

e SAM Deposition (T-BAG Method):
o Prepare a 1 mM solution of decylphosphonic acid in anhydrous THF.
o Place the cleaned SiO2 substrate vertically in the DPA solution within a beaker.

o Allow the solvent to evaporate slowly at room temperature over several hours until the
liquid level drops below the substrate.

e Annealing: Heat the substrate with the deposited DPA layer in an oven at 140°C for 48
hours. This step promotes the formation of strong covalent bonds between the phosphonic
acid headgroups and the SiOz surface.[4]

» Removal of Physisorbed Layers:
o Prepare a "carbonate rinse" solution of 0.5 M K2COs in 2:1 ethanol/water.

o Sonicate the annealed substrate in the carbonate rinse for approximately 20 minutes to
remove any multilayers of DPA.[5]
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o Rinse the substrate extensively with deionized water.

e Final Drying: Dry the SAM-coated substrate with a stream of dry nitrogen.

Key Applications and Workflows

The unique properties of decylphosphonic acid make it valuable in several fields. Its ability to
form dense, ordered monolayers is central to its applications.

Surface Modification and Nanoparticle Functionalization

Decylphosphonic acid is extensively used to modify the surfaces of metal oxides, enhancing
properties such as hydrophobicity, biocompatibility, and resistance to biofouling.[6] In

nanotechnology, it serves as a crucial agent for the functionalization of nanopatrticles, including
guantum dots and nano-ceramics, allowing for control over their shape, size, and dispersibility.

[7]

Corrosion Inhibition

The phosphonic acid group in DPA can strongly chelate with metal ions on a surface, forming a
protective, hydrophobic monolayer. This layer acts as a barrier, preventing corrosive agents
from reaching the metal surface.[8]

Below is a logical workflow for the application of decylphosphonic acid as a corrosion
inhibitor.
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Workflow for Corrosion Inhibition using Decylphosphonic Acid.

Role in Drug Development
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While not a therapeutic agent itself, the principles of using phosphonic acids for surface
modification are relevant in drug delivery and biomedical device development. Functionalizing
drug-carrying nanopatrticles with molecules like decylphosphonic acid can improve their
stability and biocompatibility.[6] Furthermore, modifying the surfaces of medical implants can
reduce biofouling and improve their integration with biological tissues.[6]

Conclusion

Decylphosphonic acid is a valuable chemical tool for researchers and scientists in materials
science and nanotechnology. Its ability to form robust, self-assembled monolayers on a variety
of oxide surfaces provides a powerful method for tailoring surface properties. The detailed
protocols and data presented in this guide offer a solid foundation for utilizing
decylphosphonic acid in applications ranging from creating protective coatings to developing
advanced nanomaterials for biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677716#decylphosphonic-acid-cas-number-and-
chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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